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Compound of Interest

Compound Name: Benzododecinium Chloride

Cat. No.: B021494

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive standard operating procedure (SOP) for the safe
handling and use of Benzododecinium chloride in a laboratory setting. Adherence to these
guidelines is crucial to minimize risks and ensure a safe working environment.

Hazard Identification and Chemical Properties

Benzododecinium chloride, a quaternary ammonium compound, is a cationic surfactant with
antiseptic and disinfectant properties.[1][2] It is crucial to understand its hazardous properties
to handle it safely.

1.1 GHS Hazard Classification
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Hazard Class GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[3][4]
L Harmful in contact with skin.[3]
Acute Toxicity, Dermal H312 5]
) ) o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[3][5]
) o Causes serious eye damage.
Serious Eye Damage/Irritation H318 4]
Hazardous to the Aquatic ) o
) H400 Very toxic to aquatic life.[4]
Environment, Acute Hazard
Hazardous to the Aquatic HA10 Very toxic to aquatic life with

Environment, Chronic Hazard

long lasting effects.[3][5]

1.2 Chemical and Physical Properties

Property Value

Molecular Formula C21H38N.Cl

Molecular Weight 340.0 g/mol

Appearance Solid or low melting solid[6]
Solubility Soluble in water[6][7]

1.3 Toxicological Data

Route of Exposure LD50 Value Species
Oral 344 mg/kg Rat[8]
Dermal 1420 mg/kg Rat[7]
Dermal 2730 mg/kg Rabbit[8]
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Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are mandatory when
handling Benzododecinium chloride to prevent exposure.

2.1 Engineering Controls

o Ventilation: Use in a well-ventilated area.[9] A chemical fume hood should be used when
handling powders or creating solutions to avoid inhalation of dust or aerosols.[6][10]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[11]

2.2 Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[8][11][12]
Standard safety glasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).[10][13] Always inspect
gloves for integrity before use.

o Lab Coat: A lab coat or chemical-resistant apron must be worn.[13]
o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, a NIOSH/MSHA approved respirator is required.[6][11]
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Caption: Decision-making workflow for responding to a chemical spill.

4.2.1 Minor Spill Cleanup (Solid)

e Alert Personnel: Inform others in the immediate area.

o Don PPE: Wear appropriate PPE as described in Section 2.2.

o Containment: Gently cover the spill with a damp paper towel or absorbent pad to avoid

generating dust. [14]4. Cleanup: Carefully sweep or scoop the material into a suitable,
labeled container for hazardous waste disposal. [10][15]Avoid creating dust.
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» Decontamination: Clean the spill area with soap and water. [15]6. Disposal: Dispose of all
contaminated materials (gloves, towels, etc.) as hazardous waste. [15] 4.2.2 Minor Spill
Cleanup (Liquid)

o Alert Personnel: Inform others in the immediate area.
e Don PPE: Wear appropriate PPE as described in Section 2.2.

o Containment: Contain the spill with an inert, non-combustible absorbent material like sand,
earth, or vermiculite. [9][15]Work from the outside of the spill inwards. [15]4. Absorption:
Soak up the spill with the absorbent material.

o Cleanup: Collect the absorbent material using non-sparking tools and place it into a labeled,
sealed container for hazardous waste disposal. [16]6. Decontamination: Wash the spill area
thoroughly with soap and water. [15]7. Disposal: Dispose of all contaminated materials as
hazardous waste.

4.3 Fire Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. [10]* Hazards: Combustion may produce toxic fumes, including carbon monoxide,
carbon dioxide, hydrogen chloride, and nitrogen oxides. [9]* Protective Equipment:
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.
[6][10]

Waste Disposal
« All waste containing Benzododecinium chloride must be disposed of as hazardous waste.
o Collect waste in a properly labeled, sealed, and leak-proof container.

» Follow all local, state, and federal regulations for hazardous waste disposal. [3]Do not
discharge into drains or the environment. [8][10] General Laboratory Workflow for Using
Benzododecinium Chloride
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Caption: Step-by-step workflow for the safe use of Benzododecinium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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